Cas no 822-13-9 (1-Chlorotridecane)

1-Chlorotridecane structure
1-Chlorotridecane structure
Product Name:1-Chlorotridecane
CAS No:822-13-9
MF:C13H27Cl
MW:218.806483507156
MDL:MFCD03265416
CID:837851
PubChem ID:87559839
Update Time:2025-04-19

1-Chlorotridecane Chemical and Physical Properties

Names and Identifiers

    • 1-Chlortridecan
    • Tridecyl Chloride
    • 1-chlorotridecane
    • 1-chloro-tridecane
    • 1-Chlor-tridecan
    • 1-Tridecylchlorid
    • n-tridecyl chloride
    • Tridecane,1-chloro
    • Tridecylchlorid
    • Tridecylchloride
    • Tridecane, 1-chloro-
    • C13H27Cl
    • SBB059960
    • V1938
    • ST51046224
    • SCHEMBL4057165
    • T71361
    • BS-22706
    • AKOS013153475
    • MFCD03265416
    • CS-0435359
    • EINECS 212-488-4
    • DTXSID9061170
    • NS00038173
    • C2213
    • 822-13-9
    • ASZMYJSJEOGSBR-UHFFFAOYSA-N
    • DTXCID9048277
    • 1-Chlorotridecane
    • MDL: MFCD03265416
    • Inchi: 1S/C13H27Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2-13H2,1H3
    • InChI Key: ASZMYJSJEOGSBR-UHFFFAOYSA-N
    • SMILES: ClCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 218.18000
  • Monoisotopic Mass: 218.180129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.87
  • Melting Point: 0.7°C
  • Boiling Point: 126°C/5mmHg(lit.)
  • Flash Point: 113.8°C
  • Refractive Index: 1.4430-1.4470
  • PSA: 0.00000
  • LogP: 5.53620
  • Solubility: Not determined

1-Chlorotridecane Security Information

1-Chlorotridecane Pricemore >>

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